Cas no 546-45-2 (1,3,5-Trimethyl-1,3,5-triphenylcyclotrisiloxane (Cis & Trans Isomers Mixture))

• Product Name: 1,3,5-Trimethyl-1,3,5-triphenylcyclotrisiloxane (Cis & Trans Isomers Mixture)
• CAS No: 546-45-2
• MF: C₂₁H₂₄O₃Si₃
• MW: 408.669968605042
• MDL: MFCD00053565
• CID: 375494
• PubChem ID: 18901
• Update Time: 2025-04-19

1,3,5-Trimethyl-1,3,5-triphenylcyclotrisiloxane (Cis & Trans Isomers Mixture) Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trimethyl-2,4,6-triphenyl-1,3,5,2,4,6-trioxatrisilinane
• 2,4,6-trimethyl-2,4,6-triphenyl-cyclotrisiloxan
• Cyclotrisiloxane, 2,4,6-trimethyl-2,4,6-triphenyl-
• PHENYLMETHYLCYCLOSILOXANES
• TRIPHENYLTRIMETHYLCYCLOTRISILOXANE
• 2,4,6-TRIMETHYL-2,4,6-TRIPHENYLCYCLOTRISILOXANE
• 1,3,5-TRIMETHYL-1,3,5-TRIPHENYLCYCLOTRISILOXANE, MIXED CIS,TRANS ISOMERS
• 2,4,6-Trimethyl-2,4,6-triphenyl-1,3,5,2,4,6-trioxatrisilinane(mixture of tetramer)
• 1,3,5-TRIMETHYL-1,3,5-TRIPHENYLCYCLOTRISILOXANE
• TRIMETHYLTRIPHENYLCYCLOTRISILOXANE
• 1,3,5-trimethyl-1,3,5triphenylcyclotrisiloxane
• 1,3,5-triphenyl-1,3,5-trimethylcyclotrisiloxane
• 2,4,6-TRIMETHYL-2,4,6-TRIPHENYLCYCLO
• cis-trimethyltriphenylcyclotrisiloxane
• LS 8490
• Methylphenylcyclosiloxanes
• Mixedcis-
• Phenylmethy
• trans-1.3.5-Trimethyl-1.3.5-triphenylcyclotrisiloxan
• trans-isomeres
• Phenylmethylsiloxane cyclic trimer
• cis-2,4,6-Trimethyl-2,4,6-triphenylcyclotrisiloxane
• Cyclotrisiloxane, 2,4,6-trimethyl-2,4,6-triphenyl-, (Z)-
• 2,4,6-Trimethyl-2,4,6-triphenyl-1,3,5,2,4,6-trioxatrisilinanemixture of tetramer
• HAURRGANAANPSQ-UHFFFAOYSA-N
• CHEBI:189332
• CS-0186496
• 3424-57-5
• DTXSID001193254
• SY076144
• 546-45-2
• AKOS015902946
• F17221
• EINECS 208-900-7
• FT-0739261
• A830282
• NS00043301
• MFCD00053565
• 1,3,5-Triphenyltrimethylcyclotrisiloxane
• SCHEMBL206910
• C21H24O3Si3
• Triphenyltrimethylcyclotrisiloxane,90%
• 6138-53-0
• (2alpha,4alpha,6alpha)-2,4,6-Trimethyl-2,4,6-triphenylcyclotrisiloxane
• 2,4,6-Trimethyl-2,4,6-triphenyl-1,3,5,2,4,6-trioxatrisilinane #
• DTXSID0060272
• PHENYLMETHYLCYCLOSILOXANES, 92%
• (2I+/-,4I+/-,6I+/-)-2,4,6-Trimethyl-2,4,6-triphenylcyclotrisiloxane
• STL453699
• DTXCID2041757
• DB-071879
• 1,3,5-Trimethyl-1,3,5-triphenylcyclotrisiloxane (Cis & Trans Isomers Mixture)

• MDL： MFCD00053565
• Inchi： 1S/C21H24O3Si3/c1-25(19-13-7-4-8-14-19)22-26(2,20-15-9-5-10-16-20)24-27(3,23-25)21-17-11-6-12-18-21/h4-18H,1-3H3
• InChI Key： HAURRGANAANPSQ-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C2C=CC=CC=2)O[Si](C)(C2C=CC=CC=2)O[Si](C)(C2C=CC=CC=2)O1
• BRN： 2954104

Computed Properties

• Exact Mass: 408.10300
• Monoisotopic Mass: 408.103324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.11
• Melting Point: 100°C
• Boiling Point: 160-90°C 5mm
• Flash Point: >200°C
• Refractive Index: 1.545
• PSA: 27.69000
• LogP: 2.98740
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1,3,5-Trimethyl-1,3,5-triphenylcyclotrisiloxane (Cis & Trans Isomers Mixture) Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S24/25; S36/37/39
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R20/21/22

Related Categories

• Other Chemical Reagents Organic Metal Reagents